Cas no 6739-05-5 (3-(4-methylcyclohexyl)prop-2-enal)

• Product Name: 3-(4-methylcyclohexyl)prop-2-enal
• CAS No: 6739-05-5
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 6293216
• PubChem ID: 79331612
• Update Time: 2025-05-21

3-(4-methylcyclohexyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylcyclohexyl)prop-2-enal
• EN300-1826386
• SCHEMBL17038126
• 3-(4-Methylcyclohexyl)acrylaldehyde
• 6739-05-5
• AKOS017884575

• Inchi： 1S/C10H16O/c1-9-4-6-10(7-5-9)3-2-8-11/h2-3,8-10H,4-7H2,1H3/b3-2+
• InChI Key： DTNIYBMVDPXOAX-NSCUHMNNSA-N
• SMILES： O=C/C=C/C1CCC(C)CC1

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 3-(4-methylcyclohexyl)prop-2-enal

Introduction to Compound CAS No 6739-05-5: 3-(4-Methylcyclohexyl)prop-2-enal

The compound with CAS No 6739-05-5, commonly referred to as 3-(4-methylcyclohexyl)prop-2-enal, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, food science, and fragrance development. This compound is a bicyclic aldehyde with a unique structure that imparts distinctive properties, making it valuable in various applications.

3-(4-Methylcyclohexyl)prop-2-enal is characterized by its bicyclic framework, which consists of a cyclohexane ring substituted with a methyl group at the 4-position and an aldehyde group attached via a two-carbon chain. This structure contributes to its stability and reactivity, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of this compound in the development of novel food additives and fragrances. Researchers have explored its ability to enhance the aroma profiles of various food products, particularly in the creation of natural flavoring agents. The compound's aldehyde group plays a crucial role in its olfactory properties, providing a distinctively pleasant scent that is highly sought after in the fragrance industry.

In addition to its sensory applications, 3-(4-methylcyclohexyl)prop-2-enal has also been investigated for its potential in organic synthesis as an intermediate. Its unique structure allows for versatile reactions, enabling the creation of more complex molecules with diverse functionalities. This has led to its use in the development of new pharmaceutical compounds and advanced materials.

The synthesis of 3-(4-methylcyclohexyl)prop-2-enal typically involves multi-step organic reactions, often utilizing catalytic processes to achieve high yields and purity. Recent advancements in catalytic chemistry have made it possible to produce this compound more efficiently, reducing costs and improving scalability for industrial applications.

From a safety standpoint, this compound is generally considered safe for use in food and cosmetic products when applied within regulatory limits. However, like all aldehydes, it can exhibit some irritancy at higher concentrations, necessitating careful handling during production and application.

In conclusion, 3-(4-methylcyclohexyl)prop-2-enal (CAS No 6739-05-5) is a versatile organic compound with a wide range of applications across multiple industries. Its unique chemical structure and favorable properties continue to make it a subject of interest for researchers and manufacturers alike.